Cas no 32516-05-5 (1,3,5,7-Tetraazabicyclo[3.3.1]nonane,3,7-diacetyl-)

• Product Name: 1,3,5,7-Tetraazabicyclo[3.3.1]nonane,3,7-diacetyl-
• CAS No: 32516-05-5
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 306461
• PubChem ID: 100288
• Update Time: 2025-04-19

1,3,5,7-Tetraazabicyclo[3.3.1]nonane,3,7-diacetyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5,7-Tetraazabicyclo[3.3.1]nonane,3,7-diacetyl-
• 1-(3-acetyl-1,3,5,7-tetrazabicyclo[3.3.1]nonan-7-yl)ethanone
• 1,1'-(1,3,5,7-Tetraazabicyclo(3.3.1)nonane-3,7-diyl)diethanone
• 1,5-diacetyl-1,3,5,7-tetraazabicyclo< 3.3.1> nonane
• 3,7-Diacetyl-1,3,5,7-tetraazabicycl
• 3,7-diacetyl-1,3,5,7-tetraazabicyclo[3.3.1]nonane
• 3,7-diacetyl-1,3,5,7-tetraazabicyclo< 3.3.1> nonane
• 3,7-diacetyl-1,3,5,7-tetra-azabicyclo< 3.3.3.1> nonane
• AC1L2OGY
• AC1Q5KE3
• DAPT (VAN)
• octahydro-1,5-diacetyl-3,7-endo-methylene-1,3,5,7-tetrazocine
• Oprea1_578800
• E08Z9H4BZP
• 3,7-Diacetyl-1,3,5,7-tetraazabicyclo(3.3.1)nonane
• HMS1612P03
• CBDivE_006572
• 1,5,7-Tetraazabicyclo[3.3.1]nonane, 3,7-diacetyl-
• SMR000102505
• SR-01000479847-1
• HMS2559P22
• MLS000391985
• 1,3,5,7-Tetraazabicyclo(3.3.1)nonane, 3,7-diacetyl-
• CHEMBL1418022
• DTXSID4067692
• DAPT (EXPLOSIVE INTERMEDIATE)
• NSC 281710
• NCGC00245571-01
• NSC-281710
• 1,3,5,7-Tetraazabicyclo[3.3.1]nonane, 3,7-diacetyl-
• EINECS 251-077-4
• CCG-110526
• AKOS000599635
• NSC281710
• UNII-E08Z9H4BZP
• 32516-05-5
• SR-01000479847
• SCHEMBL7557049
• NS00029290

• Inchi： 1S/C9H16N4O2/c1-8(14)12-4-10-3-11(5-12)7-13(6-10)9(2)15/h3-7H2,1-2H3
• InChI Key： BUPCSJIRCTYAHP-UHFFFAOYSA-N
• SMILES： O=C(C)N1CN2CN(C(C)=O)CN(C1)C2

Computed Properties

• Exact Mass: 212.12748
• Monoisotopic Mass: 212.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 47.1Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 422.8°Cat760mmHg
• Flash Point: 207.3°C
• Refractive Index: 1.606
• PSA: 47.1
• LogP: -1.14630